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Compound of Interest

Compound Name: (-)-Dihydrocarvyl acetate

Cat. No.: B1587888

A Comprehensive Comparison of the Olfactory Properties of (-)-Dihydrocarvyl Acetate and
(+)-Dihydrocarvyl Acetate

For researchers, scientists, and professionals in the fields of fragrance chemistry and drug
development, understanding the nuanced differences between enantiomers is of paramount
importance. Enantiomers, chiral molecules that are non-superimposable mirror images of each
other, can exhibit remarkably different biological activities, including their interaction with
olfactory receptors. This guide provides a detailed comparison of the olfactory properties of the
two enantiomers of dihydrocarvyl acetate: (-)-dihydrocarvyl acetate and (+)-dihydrocarvyl
acetate, supported by experimental findings.

Olfactory Profile Comparison

The two enantiomers of dihydrocarvyl acetate present distinct olfactory profiles to the human
nose. While sharing some common notes, the subtle variations in their scent contribute to their
unique applications in the flavor and fragrance industry. Human subjects have been shown to
be able to discriminate between the two optical isomers, indicating that they possess different
odor qualities.[1][2] Interestingly, studies have indicated that despite the perceivable difference
in odor quality, the subjective intensity and detection thresholds for the two enantiomers do not
differ significantly.[1][2]
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A summary of the reported odor descriptors for each enantiomer is presented below. It is
important to note that these descriptors are compiled from various sources and may not have
been evaluated under the same experimental conditions.

Feature (-)-Dihydrocarvyl Acetate (+)-Dihydrocarvyl Acetate
Primary Odor Floral, Rosy, Sweet Fresh, Minty
Secondary Notes Minty, Cuminseed Slightly Citrusy

Having a light character,

reminiscent of fresh linalyl _ _
) ) ) Described as having a fresh,
acetate with faint fruity and _ _ _
Reported As minty, and slightly citrusy
floral touches.[3] Also
) o aroma.[5]
described as medicinal and

having vanilla nuances.[4]

Experimental Data

A key study investigating the human ability to distinguish between various enantiomeric odor
pairs, including (-)- and (+)-dihydrocarvyl acetate, provides valuable quantitative data.

Table 1: Olfactory Discrimination of Dihydrocarvyl Acetate Enantiomers
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Parameter Result Reference

Subjects were able to
Human Discrimination significantly discriminate Laska, 2004[1][2]

between the two enantiomers.

No significant difference was
_ found between the detection
Detection Thresholds Laska, 2004[1]
thresholds of the two

enantiomers.

The two enantiomers were not
reported to differ significantly in

Subijective Intensity subjective intensity when Laska, 2004[2]
presented at equal

concentrations.

Experimental Protocols

The discrimination between the two enantiomers was determined using a well-established
psychophysical method.

Olfactory Discrimination Testing

Objective: To determine if human subjects can distinguish between (-)-dihydrocarvyl acetate
and (+)-dihydrocarvyl acetate.

Methodology: A forced-choice triangular test procedure was employed.[2]
 Participants: A panel of trained human subjects participated in the study.

» Stimuli Preparation: The enantiomers of dihydrocarvyl acetate were diluted in an appropriate
solvent (e.qg., diethyl phthalate) to equal concentrations.[1]

e Presentation: In each trial, three coded sniffing bottles were presented to the subject. Two
bottles contained one enantiomer, and the third contained the other.
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o Task: The subjects were instructed to identify the bottle that contained the "odd" or different
smelling stimulus.

» Data Analysis: The number of correct identifications was recorded. Statistical analysis (e.qg.,
a Wilcoxon signed-rank test) was used to determine if the discrimination performance was
significantly above chance level.[1]

Olfactory Signaling Pathway

The perception of odorants like dihydrocarvyl acetate begins with the interaction of the
molecule with olfactory receptors located on the cilia of olfactory sensory neurons in the nasal
cavity. This interaction initiates a signal transduction cascade.

Click to download full resolution via product page

Caption: Generalized olfactory signal transduction cascade.

Experimental Workflow

The process of comparing the olfactory properties of the two enantiomers follows a structured
workflow, from sample preparation to data analysis and interpretation.
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Preparation

Sample Preparation Panelist Selection
- Dilution of enantiomers - Recruitment

- Coding of samples - Screening

ensory Testing

Forced-Choice Triangular Test
- Presentation of three samples
- Identification of the 'odd' sample

Data Analysis & Interpretation

Data Collection
- Record correct/incorrect responses

'

Statistical Analysis
- Comparison to chance level

Conclusion

- Determine if a significant difference exists

Click to download full resolution via product page
Caption: Workflow for olfactory discrimination testing.

In conclusion, the enantiomers of dihydrocarvyl acetate, while chemically very similar, are
perceptibly different to the human olfactory system. (-)-Dihydrocarvyl acetate is primarily
characterized by its floral and sweet notes, whereas (+)-dihydrocarvyl acetate is perceived as
fresh and minty. This distinction, demonstrable through rigorous sensory testing, underscores
the high degree of specificity in the interactions between odorant molecules and olfactory
receptors. These findings are critical for the targeted use of these molecules in the creation of
specific flavor and fragrance profiles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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